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Compound of Interest

Compound Name: 3-Hydroxyisoquinoline

Cat. No.: B164757

Essential Safety and Handling Guide for 3-
Hydroxyisoquinoline

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Hydroxyisoquinoline, tailored for researchers, scientists, and professionals in drug
development. Following these procedures is essential for ensuring laboratory safety and proper
chemical management.

Hazard Identification and Safety Data

3-Hydroxyisoquinoline is a chemical compound that requires careful handling due to its
potential health risks. The following table summarizes its primary hazard classifications.
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Hazard Statement GHS Code Description Citations

Acute Toxicity (Oral) H302 Harmful if swallowed.

) Causes serious eye
Serious Eye Damage H318

damage.
Skin Irritation H315 Causes skin irritation. [1]
_ e Causes serious eye
Serious Eye Irritation H319 o [1]
irritation.

. L May cause respiratory
Respiratory Irritation H335 T [1]
irritation.

. e May cause an allergic
Skin Sensitization H317 ) .
skin reaction.

. . May damage fertility
Reproductive Toxicity H360 )
or the unborn child.

. - Very toxic to aquatic
Acute Aquatic Toxicity H400 i
ife.

Very toxic to aquatic

Chronic Aquatic ] ] )
o H410 life with long lasting
Toxicity
effects.
Acute Toxicity Toxic in contact with
H311 ]
(Dermal) skin.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling 3-Hydroxyisoquinoline, the
following personal protective equipment is mandatory.

o Respiratory Protection: A NIOSH-approved N95 dust mask or higher is necessary to prevent
inhalation of the solid powder.

o Eye and Face Protection: Chemical safety goggles or a face shield must be worn to protect
against splashes and dust.[1]
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e Hand Protection: Chemical-resistant gloves are required.[1] It is advisable to wear two pairs
of gloves ("double gloving").

» Body Protection: A lab coat or chemical-resistant clothing should be worn.[1] For larger
guantities or when there is a significant risk of spillage, a "bunny suit" or coveralls may be

appropriate.[2]

Operational Plan for Handling and Use

A systematic approach is crucial for the safe handling of 3-Hydroxyisoquinoline. The following
step-by-step protocol should be followed.

e Preparation:

o Ensure a well-ventilated work area, such as a chemical fume hood.[1]

o Assemble all necessary PPE and have it readily available.

o Locate the nearest emergency eyewash station and safety shower before beginning work.
e Handling the Chemical:

o Don the required PPE: lab coat, double gloves, and eye protection.

o When weighing or transferring the solid, use a dust mask to avoid inhaling particles.[1]

o Avoid all personal contact with the substance, including inhalation.[3]

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]
¢ In Case of Exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[1]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

If skin irritation persists, call a physician.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19428~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2022:06:34~~3-Hydroxyisoquinoline~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19428~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2022:06:34~~3-Hydroxyisoquinoline~~
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.benchchem.com/product/b164757?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19428~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2022:06:34~~3-Hydroxyisoquinoline~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19428~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2022:06:34~~3-Hydroxyisoquinoline~~
https://store.apolloscientific.co.uk/storage/msds/OR315042_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19428~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2022:06:34~~3-Hydroxyisoquinoline~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19428~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2022:06:34~~3-Hydroxyisoquinoline~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19428~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2022:06:34~~3-Hydroxyisoquinoline~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical
attention if symptoms occur.[1]

o Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting. Call a physician or poison control center immediately.[1][4]

Disposal Plan

Proper disposal of 3-Hydroxyisoquinoline and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

e \Waste Collection:

o Collect all waste material, including any contaminated disposables (e.g., gloves, wipes), in
a clearly labeled, sealed container.

o Disposal Procedure:

Dispose of the contents and the container at an approved waste disposal plant.[1][4]

[e]

o

All waste disposal must be in accordance with national and local regulations.

o

Do not allow the chemical or its waste to enter drains or waterways.[3]

Uncleaned containers should be treated as the product itself.

[¢]

Experimental Workflow
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Workflow for Handling 3-Hydroxyisoquinoline
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Caption: Logical workflow for the safe handling of 3-Hydroxyisoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b164757?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19428~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2022:06:34~~3-Hydroxyisoquinoline~~
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://store.apolloscientific.co.uk/storage/msds/OR315042_msds.pdf
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://www.benchchem.com/product/b164757#personal-protective-equipment-for-handling-3-hydroxyisoquinoline
https://www.benchchem.com/product/b164757#personal-protective-equipment-for-handling-3-hydroxyisoquinoline
https://www.benchchem.com/product/b164757#personal-protective-equipment-for-handling-3-hydroxyisoquinoline
https://www.benchchem.com/product/b164757#personal-protective-equipment-for-handling-3-hydroxyisoquinoline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b164757?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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